Cas no 428444-70-6 (5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione)
428444-70-6 structure
Product Name:5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
CAS No:428444-70-6
MF:C12H12N2O2
MW:216.235882759094
CID:2638329
Update Time:2023-08-07
5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
- 5-benzyl-6-methyl-1H-pyrimidine-2,4-dione
- NSC38355
- Oprea1_254573
- HTS001685
- BB 0242763
- 5-benzyl-6-methyl-2,4(1H,3H)-pyrimidinedione
- 2,4(1H,3H)-Pyrimidinedione, 5-benzyl-6-methyl-
- 5-benzyl-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
-
- Inchi: 1S/C12H12N2O2/c1-8-10(11(15)14-12(16)13-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,13,14,15,16)
- InChI Key: GRUQJQSTHUDUKU-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NC(N1)=O)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 341
- Topological Polar Surface Area: 58.2
5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520056-1g |
5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione |
428444-70-6 | 97% | 1g |
$529 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398030-100mg |
5-Benzyl-6-methylpyrimidine-2,4-diol |
428444-70-6 | 97% | 100mg |
¥2440.00 | 2024-05-14 |
5-Benzyl-6-methylpyrimidine-2,4(1H,3H)-dione Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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